Cas no 2172078-63-4 (5-ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2172078-63-4
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• CID: 5867147
• PubChem ID: 165537419
• Update Time: 2025-08-04

5-ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic acid
• 2172078-63-4
• EN300-1629631

• Inchi： 1S/C13H13FN2O2/c1-3-9-7-12(13(17)18)15-16(9)10-4-5-11(14)8(2)6-10/h4-7H,3H2,1-2H3,(H,17,18)
• InChI Key： NACNPVFFBIXTIA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)N1C(=CC(C(=O)O)=N1)CC

Computed Properties

• Exact Mass: 248.09610582g/mol
• Monoisotopic Mass: 248.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic acid

5-Ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

The compound 5-Ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 2172078-63-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific diseases.

5-Ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic Acid belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and ability to form stable complexes with metal ions. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, serves as a scaffold for various functional groups, making this compound highly customizable for different applications. The presence of the ethyl group at position 5 and the fluoromethyl substituent at position 4 on the phenyl ring further enhances its chemical diversity and biological potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic Acid through a variety of methodologies. One such approach involves the use of microwave-assisted synthesis, which not only accelerates the reaction process but also improves the yield and purity of the final product. This method has been widely adopted in research laboratories due to its cost-effectiveness and environmental friendliness.

The biological activity of 5-Ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic Acid has been extensively studied in recent years. Researchers have reported its potential as an anti-inflammatory agent, where it exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, this compound has shown promise in anticancer studies, particularly in targeting breast cancer cells through the modulation of key signaling pathways like MAPK and NF-kB.

In the field of agrochemistry, 5-Ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic Acid has been explored as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Recent field trials have demonstrated its efficacy in controlling invasive weed species without causing significant harm to crops or the environment.

The environmental impact of 5-Ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic Acid has also been a topic of interest among scientists. Studies have shown that this compound degrades relatively quickly under aerobic conditions, reducing its persistence in soil and water systems. However, further research is needed to fully understand its long-term ecological effects and to develop strategies for minimizing any potential risks.

In conclusion, 5-Ethyl-1-(4-fluoro-3-methylphenyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 2172078